(Z)-2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-N-methoxy-3-(4-methoxyphenyl)iminoprop-1-en-1-amine

• IUPAC Name: (Z)-2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-N-methoxy-3-(4-methoxyphenyl)iminoprop-1-en-1-amine
• InChI: InChI=1S/C17H15ClF3N3O2/c1-25-14-5-3-13(4-6-14)22-8-11(9-24-26-2)16-15(18)7-12(10-23-16)17(19,20)21/h3-10,24H,1-2H3/b11-9+,22-8?
• InChI Key: IOATWSKXTLZKGJ-KOBDUNJXSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N=CC(=CNOC)C2=C(C=C(C=N2)C(F)(F)F)Cl
• Isomeric SMILES: COC1=CC=C(C=C1)N=C/C(=C\NOC)/C2=C(C=C(C=N2)C(F)(F)F)Cl
• Molecular Formula: C17H15ClF3N3O2
• Molecular Weight: 385.8 g/mol

Description

(Z)-2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-N-methoxy-3-(4-methoxyphenyl)iminoprop-1-en-1-amine is a useful research compound. Its molecular formula is C17H15ClF3N3O2 and its molecular weight is 385.77. The purity is usually 95%.
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Scientific Research Applications

1. Catalytic Applications

The compound and its derivatives have been studied for their potential as catalysts in ethylene oligomerization. For instance, (imino)pyridine palladium(II) complexes showed high catalytic activities in selective ethylene dimerization processes. These studies also involved theoretical approaches to understand the mechanism and efficiency of the catalytic process (Nyamato, Ojwach, & Akerman, 2015; Nyamato, Ojwach, & Akerman, 2016).

2. Photophysical Studies

The compound and related structures have been explored for their photophysical properties. For instance, dipicolylamino-methoxy-1,2,4,5-tetrazine ligand and its metal complexes exhibited luminescence upon chelation with metal ions, indicating potential applications in optical and sensor technologies (Stetsiuk, El-Ghayoury, Hauser, & Avarvari, 2019).

3. Structural and Synthetic Chemistry

The compound is also significant in the synthesis and structural analysis of various chemical entities. For example, its derivatives have been used in the synthesis of piperazine-2,6-dione and their evaluation for anticancer activity. The structural peculiarities of these derivatives offer insights into their chemical properties and potential applications in medicinal chemistry (Kumar, Kumar, Roy, & Sondhi, 2013).

4. Biological Imaging Applications

The compound's derivatives have also been investigated for biological imaging applications. For instance, fluorescent Zn(II) sensors based on derivatives of this compound have been synthesized and characterized, demonstrating potential applications in biological imaging and metal ion detection (Nolan, Jaworski, Racine, Sheng, & Lippard, 2006).